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Introduction

2-Ethylphenylboronic acid, with the CAS number 90002-36-1, is an organoboron compound
that serves as a crucial building block in modern organic synthesis.[1][2] As a derivative of
phenylboronic acid, it is extensively utilized in palladium-catalyzed cross-coupling reactions,
most notably the Suzuki-Miyaura reaction, for the formation of carbon-carbon bonds.[3][4] This
technical guide provides a comprehensive overview of the physical and chemical properties of
2-Ethylphenylboronic acid, detailed experimental protocols for its application, and an
exploration of its (potential) role in drug discovery.

Physical and Chemical Properties

2-Ethylphenylboronic acid is typically a white to off-white crystalline solid. It is soluble in
many polar organic solvents and should be stored in a cool, dry place under an inert
atmosphere to prevent degradation, as boronic acids are prone to dehydration to form cyclic
trimeric anhydrides known as boroxines.[5]

Table 1: Physical and Chemical Properties of 2-Ethylphenylboronic Acid
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Property Value

Molecular Formula CsH11BO2

Molecular Weight 149.98 g/mol [1][2]

Melting Point 102.5-107.5 °C

Boiling Point 299.1 °C at 760 mmHg
Appearance White to off-white powder or crystal
CAS Number 90002-36-1[1][2]

Spectroscopic Data

Detailed spectroscopic data is essential for the characterization and quality control of 2-
Ethylphenylboronic acid.

Table 2: Spectroscopic Data for 2-Ethylphenylboronic Acid
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Technique

Data

1H NMR

AH NMR spectrum is available, though
detailed peak assignments require further
analysis.[6] Based on its structure, the spectrum
is expected to show signals for the aromatic
protons (in the range of 7.0-8.0 ppm), a quartet
for the methylene (-CHz) protons of the ethyl
group, and a triplet for the methyl (-CHs) protons
of the ethyl group. The protons of the B(OH)2

group will likely appear as a broad singlet.

13C NMR

Specific data for 2-Ethylphenylboronic acid is
not readily available in the searched literature.
However, based on data for phenylboronic acid,
one would expect to see distinct signals for the
six aromatic carbons, with the carbon attached
to the boron atom (ipso-carbon) showing a
characteristic chemical shift, and two signals for

the ethyl group carbons.[7][8]

Mass Spectrometry (MS)

Detailed mass spectral data is not available in
the searched literature. Electron ionization (El)
or electrospray ionization (ESI) would likely
show the molecular ion peak and fragmentation
patterns corresponding to the loss of the ethyl
group, hydroxyl groups, or the entire boronic

acid moiety.

Infrared (IR) Spectroscopy

Specific IR data is not readily available. The IR
spectrum is expected to show characteristic
absorption bands for O-H stretching of the
boronic acid group (a broad band around 3300
cm~1), B-O stretching (around 1350 cm~1), and
C-H stretching from the aromatic ring and the
ethyl group (around 3000 cm~t and 2900 cm™1,
respectively).[7]

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://www.innospk.com/en/?news/grok-exploring-4-ethylphenylboronic-acid-properties-and-applications
https://pubmed.ncbi.nlm.nih.gov/22499215/
https://www.chemicalbook.com/spectrumen_98-80-6_13cnmr.htm
https://pubmed.ncbi.nlm.nih.gov/22499215/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Chemical Synthesis and Reactivity

The primary application of 2-Ethylphenylboronic acid is in the Suzuki-Miyaura cross-coupling
reaction to synthesize substituted biphenyls and other complex organic molecules.[3][4]

Suzuki-Miyaura Coupling Reaction

This palladium-catalyzed reaction forms a carbon-carbon bond between the ethylphenyl group
of the boronic acid and an aryl or vinyl halide or triflate.
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___________________
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Click to download full resolution via product page

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Detailed Experimental Protocol: Synthesis of a
Substituted Biphenyl

This protocol describes a general procedure for the Suzuki-Miyaura coupling of 2-
Ethylphenylboronic acid with an aryl bromide.
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Combine Aryl Bromide, 2-Ethylphenylboronic Acid,
and Base in a Flask

'

Degas the Solvent and Purge Flask with Inert Gas

'

Add Degassed Solvent to the Flask

:

Add Palladium Catalyst

:

Heat Reaction Mixture to 80-100 °C

:

Monitor Reaction by TLC or GC-MS

Reaction Complete

Aqueous Workup and Extraction

'

Purify by Column Chromatography

'

Characterize Product (NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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